N-benzyl-2-(3-methoxy-2-oxopyridin-1(2H)-yl)-N-(1,3-thiazol-2-ylmethyl)acetamide

• IUPAC Name: N-benzyl-2-(3-methoxy-2-oxopyridin-1-yl)-N-(1,3-thiazol-2-ylmethyl)acetamide
• InChI: InChI=1S/C19H19N3O3S/c1-25-16-8-5-10-21(19(16)24)14-18(23)22(13-17-20-9-11-26-17)12-15-6-3-2-4-7-15/h2-11H,12-14H2,1H3
• InChI Key: QPQZXZVGFPLVBQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CN(C1=O)CC(=O)N(CC2=CC=CC=C2)CC3=NC=CS3
• Molecular Formula: C19H19N3O3S
• Molecular Weight: 369.4 g/mol

Description

N-benzyl-2-(3-methoxy-2-oxopyridin-1(2H)-yl)-N-(1,3-thiazol-2-ylmethyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development and disease treatment. This compound is a member of the thiazole family of compounds and possesses a unique chemical structure that allows it to interact with various biological systems.

Mechanism of Action

The mechanism of action of N-benzyl-2-(3-methoxy-2-oxopyridin-1(2H)-yl)-N-(1,3-thiazol-2-ylmethyl)acetamide involves its interaction with various biological systems, including enzymes, receptors, and ion channels. This compound has been shown to inhibit the activity of various enzymes, including cyclooxygenase and lipoxygenase, which are involved in the inflammatory response. It has also been shown to modulate the activity of various receptors, including the adenosine A2A receptor, which is involved in the regulation of neuroinflammation.
Biochemical and Physiological Effects:
N-benzyl-2-(3-methoxy-2-oxopyridin-1(2H)-yl)-N-(1,3-thiazol-2-ylmethyl)acetamide has been shown to possess various biochemical and physiological effects. This compound has been shown to reduce the production of inflammatory mediators, including prostaglandins and cytokines, which are involved in the inflammatory response. It has also been shown to modulate the activity of various neurotransmitters, including dopamine and acetylcholine, which are involved in the regulation of mood and cognition.

Advantages and Limitations for Lab Experiments

N-benzyl-2-(3-methoxy-2-oxopyridin-1(2H)-yl)-N-(1,3-thiazol-2-ylmethyl)acetamide has several advantages for lab experiments, including its high potency and selectivity for various biological targets. However, this compound also has some limitations, including its low aqueous solubility and potential toxicity at high doses.

Future Directions

There are several future directions for the study of N-benzyl-2-(3-methoxy-2-oxopyridin-1(2H)-yl)-N-(1,3-thiazol-2-ylmethyl)acetamide. One potential direction is the development of new analogs with improved pharmacological properties, including increased solubility and reduced toxicity. Another direction is the investigation of the potential use of this compound in the treatment of other diseases, including cancer and neurodegenerative disorders. Additionally, further studies are needed to elucidate the precise mechanisms of action of this compound and its potential interactions with other drugs and biological systems.

Synthesis Methods

The synthesis of N-benzyl-2-(3-methoxy-2-oxopyridin-1(2H)-yl)-N-(1,3-thiazol-2-ylmethyl)acetamide involves the reaction of 3-methoxy-2-pyridinone with benzyl bromide, followed by reaction with thiazole-2-carboxylic acid and acetic anhydride. The final product is obtained through purification and isolation using various chromatographic techniques.

Scientific Research Applications

N-benzyl-2-(3-methoxy-2-oxopyridin-1(2H)-yl)-N-(1,3-thiazol-2-ylmethyl)acetamide has been extensively studied for its potential applications in drug development. This compound has been shown to possess various biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.